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Compound Name: PROTAC STING Degrader-2

Cat. No.: B15613644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PROTAC STING Degrader-2 is a potent and selective degrader of the Stimulator of Interferon

Genes (STING) protein. As a proteolysis-targeting chimera (PROTAC), it functions by inducing

the proximity of STING to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent

proteasomal degradation of the STING protein. This targeted degradation offers a powerful tool

for investigating the physiological and pathological roles of STING and presents a promising

therapeutic strategy for STING-driven inflammatory and autoimmune diseases. These

application notes provide detailed information on the activity of PROTAC STING Degrader-2 in

responsive cell lines and comprehensive protocols for its experimental use.

Data Presentation
The activity of PROTAC STING Degrader-2 has been quantified in the human monocytic cell

line, THP-1. This cell line is widely used in immunological research due to its expression of key

components of innate immune signaling pathways, including STING.

Compound Cell Line DC50 (μM) Dmax (%) Reference

PROTAC STING

Degrader-2
THP-1 0.53 56.65 [1][2]
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Table 1: In Vitro Degradation Activity of PROTAC STING Degrader-2. DC50 represents the

concentration of the degrader required to induce 50% of the maximal degradation of STING

protein. Dmax indicates the maximum percentage of STING protein degradation observed.

Signaling Pathways and Experimental Workflows
To visualize the mechanism of action and the experimental procedures, the following diagrams

have been generated using Graphviz.
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Western Blot for STING Degradation

1. Culture THP-1 cells

2. Treat with PROTAC STING
Degrader-2 (various concentrations)

3. Lyse cells and collect protein

4. SDS-PAGE and transfer to membrane

5. Probe with anti-STING antibody

6. Detect and quantify STING levels

7. Calculate DC50 and Dmax

 

Cell Viability Assay (CellTiter-Glo®)

1. Seed THP-1 cells in a 96-well plate

2. Treat with PROTAC STING
Degrader-2 (various concentrations)

3. Incubate for desired time (e.g., 72h)

4. Add CellTiter-Glo® reagent

5. Measure luminescence

6. Determine cell viability and IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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